Cas no 1361899-71-9 (Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1361899-71-9
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4910011
• Update Time: 2025-11-07

Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)7-5-15-4-6(3-14)8(7)18-10(11,12)13/h4-5H,2H2,1H3
• InChI Key： MVTTWKCZMLQNKT-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate

Research Brief on Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1361899-71-9)

Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1361899-71-9) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential as a key building block for the development of novel pharmaceuticals, owing to its unique physicochemical properties and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate in the design of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in neurodegenerative pathways. The trifluoromethoxy group, in particular, was found to enhance binding affinity and metabolic stability, making it a valuable moiety for drug discovery. The research team employed computational docking studies and in vitro assays to validate their findings, providing a robust foundation for further development.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a precursor for the synthesis of fluorinated analogs of known anti-inflammatory agents. The study revealed that the introduction of the trifluoromethoxy group significantly improved the pharmacokinetic profile of the resulting compounds, including enhanced bioavailability and reduced toxicity. These findings underscore the potential of Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate in the optimization of existing therapeutic agents.

Recent advancements in synthetic methodologies have also facilitated the scalable production of Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate. A 2023 Organic Process Research & Development paper detailed a novel catalytic process that achieves high yields and purity, addressing previous challenges associated with its synthesis. This development is expected to accelerate its adoption in industrial-scale pharmaceutical manufacturing.

In conclusion, Ethyl 3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1361899-71-9) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and anti-inflammatory drug development. Its unique structural features and recent synthetic advancements position it as a valuable tool for researchers aiming to design next-generation therapeutics. Future studies are likely to explore its potential in other therapeutic areas, further expanding its utility in the field.